2-Chloroacetoacetic acid chloride

• Molecular Formula: C4H4Cl2O2
• Molecular Weight: 154.98 g/mol
• IUPAC Name: 2-chloro-3-oxobutanoyl chloride
• InChI: InChI=1S/C4H4Cl2O2/c1-2(7)3(5)4(6)8/h3H,1H3
• InChI Key: WNVYZJSJUQUVSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)Cl)Cl

Description

2-Chloroacetoacetic acid chloride is a useful research compound. Its molecular formula is C4H4Cl2O2 and its molecular weight is 154.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diketene is converted at a temperature of +30° to -40° C. with HCl into the acetoacetic acid chloride. 2-Chloroacetoacetic acid chloride is then formed by introduction of chlorine at a temperature of +30° to -40° C. The chloride is converted by the addition of 1 mole of the corresponding amine and 1 mole of tertiary base, such as triethylamine, or 2 moles of the corresponding amine into the corresponding 2-chloroacetoacetic acid amine.